Cas no 34306-42-8 (Boc-L-2-aminobutanoic acid)

• Product Name: Boc-L-2-aminobutanoic acid
• CAS No: 34306-42-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD00037267
• CID: 54221
• PubChem ID: 354333448
• Update Time: 2025-09-26

Boc-L-2-aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Boc-L-2-aminobutyric acid
• Boc-Abu-OH
• (S)-2-(tert-Butoxycarbonylamino)butyric Acid
• Boc-L-2-aminobutanoic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)butanoic acid
• (S)-2-(BOC-amino)butyric Acid
• BOC-2-ABU-OH
• Boc-Abu-OH.DCHA
• Boc-L-2Abu-OH
• BOC-L-ABU-OH
• CAL101 Intermediate3
• N-Boc-L-2-aminobutiric acid
• (2S)-2-tert-butoxycarbonylaminobutyric acid
• (S)-2-(tert-butoxycarbonylamino)butyric
• (S)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]butyric acid
• (S)-Boc-2-aminobutyric acid
• Boc-2-aminobutanoic acid
• Boc-L-α-Aminobutyric acid amide
• N-t-butoxycarbonyl-2(S)-aminobutyric acid
• N-tert-butoxycarbonyl-L-ethylglycine
• N-BOC-L-2-aminobutyric acid
• L-2-(boc-amino)butyric acid
• EN300-43849
• n-(tert-butoxycarbonyl)-2(s)-aminobutyric acid
• (2S)-2-[(tert-butoxy carbonyl)amino]butanoic acid
• 34306-42-8
• EC 696-164-1
• PNFVIPIQXAIUAY-LURJTMIESA-N
• (S)-2-t-Butoxycarbonylaminobutanoic acid
• DTXSID20373147
• B5115
• (S)-2-(tert-butoxycarbonyl-amino)butanoic acid
• AC-30097
• HY-79046
• (S)-2-(tert-butoxycarbonylamino)butanoic acid
• (S)-N-t-Butyloxycarbonyl-2-aminobutyric acid
• NSC 335382
• (S)-2-((tert)-butoxycarbonyl)amino)butanoic acid
• AKOS016842311
• MFCD00037267
• (S)-2-[(tert-butoxycarbonyl)amino]butanoic acid
• Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
• (S)-2-tertbutoxycarbonylamino butyric acid
• (2S)-2-[(tert-butoxycarbonyl)amino]butanoic acid
• Boc-Abu(2)-OH
• Boc-Abu-OH, >=97.0% (HPLC)
• (2S)-2-(tert-butoxycarbonylamino)butanoic acid
• SCHEMBL835996
• N-tert-Butoxycarbonyl-L-alpha-aminobutanoic acid
• J-300326
• (2S)-2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)butanoic acid
• CS-W019939
• AM20090529
• (2S)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid
• (S)-2-tert-butoxycarbonylaminobutyric acid
• BOC-homoalanine
• (S)-N-Tert-butyloxycarbonyl-2-aminobutyric acid
• STR03812
• (S)-2-tertbutoxycarbonylaminobutyric acid
• DA-61812

• MDL： MFCD00037267
• Inchi： 1S/C9H17NO4/c1-5-6(7(11)12)10-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H,10,13)(H,11,12)/t6-/m0/s1
• InChI Key： PNFVIPIQXAIUAY-LURJTMIESA-N
• SMILES： O(C(N[C@H](C(=O)O)CC)=O)C(C)(C)C
• BRN： 6801706

Computed Properties

• Exact Mass: 203.11600
• Monoisotopic Mass: 203.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data available
• Density: 1.1010
• Melting Point: 73.0 to 77.0 deg-C
• Boiling Point: 334.5°C at 760 mmHg
• Flash Point: 156.1℃
• Refractive Index: 1.46
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 75.63000
• LogP: 1.76520
• Specific Rotation: -16.0° - -21.0° (c=1, MeOH)
• Optical Activity: [α]20/D −18.5±2°, c = 1% in methanol

Boc-L-2-aminobutanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 4-7-28-35-44
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters